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Compound of Interest

Compound Name: LOC14

Cat. No.: B1674999

For Researchers, Scientists, and Drug Development Professionals

Abstract

LOC14 is a potent and selective inhibitor of Protein Disulfide Isomerase (PDI), an essential
enzyme in the endoplasmic reticulum (ER) responsible for proper protein folding.[1][2][3]
Inhibition of PDI has shown therapeutic potential in various disease models, including
neurodegenerative diseases and viral infections. This document provides a detailed protocol for
the preparation of LOC14 stock solutions in dimethyl sulfoxide (DMSO), along with its chemical
properties and recommendations for storage and handling.

Introduction to LOC14

LOC14 is a small molecule inhibitor of PDI with a reported EC50 of 500 nM and a dissociation
constant (Kd) of 62 nM.[1][2] By targeting PDI, LOC14 disrupts the proper folding of proteins,
leading to ER stress and subsequent cellular responses. Its ability to modulate protein folding
pathways makes it a valuable tool for studying cellular stress responses and a potential
candidate for therapeutic development.

Chemical and Physical Properties of LOC14

A clear understanding of the physicochemical properties of LOC14 is crucial for its effective use
in experimental settings.
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Property Value Reference

Molecular Weight 317.41 g/mol [1112114]

Formula C16H19N302S [11[2][4]

CAS Number 877963-94-5 [1112]14]

Appearance White to off-white solid [2]
Solubility of LOC14

LOC14 exhibits varying solubility in different solvents. DMSO is a commonly used solvent for
preparing high-concentration stock solutions. It is important to use fresh, anhydrous DMSO as
the presence of moisture can reduce the solubility of LOC14.[1]

Solvent Solubility Reference
DMSO ~50 mg/mL (157.52 mM) [1][2]
Ethanol ~19 mg/mL [1]

Water <1 mg/mL [1]

DMF ~10 mg/mL [4]
DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [4]

Note: Solubility values can vary between different sources and batches of the compound.

Protocol for Preparing LOC14 Stock Solution in
DMSO

This protocol details the steps for preparing a 50 mM stock solution of LOC14 in DMSO.
Materials:
e LOC14 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

e Preparation: Work in a clean and dry environment. Allow the LOC14 powder and DMSO to
equilibrate to room temperature before use.

* Weighing LOC14: Carefully weigh the desired amount of LOC14 powder using an analytical
balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh out 15.87 mg of
LOC14 (Molecular Weight: 317.41 g/mol ).

 Dissolving in DMSO: Add the weighed LOC14 powder to a sterile microcentrifuge tube. Add
the appropriate volume of anhydrous DMSO. For a 50 mM stock solution, add 1 mL of
DMSO to 15.87 mg of LOC14.

e Solubilization: Close the tube tightly and vortex the solution until the LOC14 is completely
dissolved. Gentle warming (up to 60°C) and sonication can be used to aid dissolution if
precipitation or phase separation occurs.[2][5]

 Sterilization (Optional): If required for your application, the stock solution can be filter-
sterilized using a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[1] Itis
important to note that LOC14 is reported to be unstable in solution, and freshly prepared
solutions are recommended for optimal performance.[2][3]

Experimental Workflow

The following diagram illustrates the workflow for preparing the LOC14 stock solution.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.medchemexpress.com/loc14.html
https://file.medchemexpress.com/batch_PDF/HY-100432/LOC14-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/loc14.html
https://www.selleckchem.com/products/loc14.html
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.medchemexpress.com/loc14.html
https://www.glpbio.com/sp/gc36473.html
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Preparation Weighing Dissolution Storage

Equilibrate LOC14 and DMSO . Vortex to Dissolve . . . o o
to Room Temperature }—D{ Weigh LOC14 Powder Add Anhydrous DMSO }—b{ (Warm/Sonicate if needed) }—D{ Aliquot into Single-Use Tubes }—D{ Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing LOC14 stock solution in DMSO.

Mechanism of Action: PDI Inhibition and ER Stress

LOC14 exerts its biological effects by inhibiting Protein Disulfide Isomerase (PDI). PDl is a
crucial enzyme in the endoplasmic reticulum that catalyzes the formation and isomerization of
disulfide bonds in newly synthesized proteins, ensuring their correct folding.
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Caption: LOC14 inhibits PDI, leading to ER stress and the UPR.

By inhibiting PDI, LOC14 disrupts this critical process, leading to an accumulation of misfolded
proteins in the ER, a condition known as ER stress. This, in turn, activates the Unfolded Protein
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Response (UPR), a complex signaling network that aims to restore ER homeostasis but can
trigger apoptosis if the stress is prolonged or severe.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling LOC14 and DMSO.

« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

o Consult the Safety Data Sheet (SDS) for LOC14 and DMSO for complete safety information.

Disclaimer: This application note is for research use only. The protocols and information
provided should be used as a guide and may require optimization for specific experimental
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]

e 2. medchemexpress.com [medchemexpress.com]

» 3. glpbio.com [glpbio.com]

e 4. caymanchem.com [caymanchem.com]

o 5. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Preparing Stock Solutions of LOC14 in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674999#preparing-loc14-stock-solutions-in-dmso]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-body
https://www.benchchem.com/product/b1674999?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/loc14.html
https://www.medchemexpress.com/loc14.html
https://www.glpbio.com/sp/gc36473.html
https://www.caymanchem.com/product/17766/loc14
https://file.medchemexpress.com/batch_PDF/HY-100432/LOC14-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1674999#preparing-loc14-stock-solutions-in-dmso
https://www.benchchem.com/product/b1674999#preparing-loc14-stock-solutions-in-dmso
https://www.benchchem.com/product/b1674999#preparing-loc14-stock-solutions-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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